2-{[5-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-YL]sulfanyl}-N-(4-methylphenyl)acetamide

Specification

• CAS No.: 539810-74-7
• Molecular Formula: C24H21N7OS
• Molecular Weight: 455.5 g/mol
• IUPAC Name: 2-[[5-(benzotriazol-1-ylmethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• Standard InChI: InChI=1S/C24H21N7OS/c1-17-11-13-18(14-12-17)25-23(32)16-33-24-28-27-22(31(24)19-7-3-2-4-8-19)15-30-21-10-6-5-9-20(21)26-29-30/h2-14H,15-16H2,1H3,(H,25,32)
• Standard InChI Key: PEHMSENOKHRMSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CN4C5=CC=CC=C5N=N4

Introduction

Chemical Structure and Synthesis

Structural Features

The molecule integrates three heterocyclic systems:

• A 1H-1,2,3-benzotriazole moiety linked via a methylene bridge to a 4-phenyl-4H-1,2,4-triazole ring.

• A sulfanyl (-S-) group connecting the triazole to an N-(4-methylphenyl)acetamide side chain.
  This architecture combines electron-rich aromatic systems and polar functional groups, potentially enhancing binding to biological targets.

Synthetic Pathways

While direct synthesis data for this compound is unavailable, analogous methodologies from and provide a plausible route:

• Formation of the benzotriazole-triazole core:

  • Condensation of 1H-benzotriazole with chloroacetyl chloride in the presence of anhydrous K₂CO₃ in CH₂Cl₂.

  • Subsequent nucleophilic substitution with 4-phenyl-1,2,4-triazole-3-thiol under reflux in acetone.

• Acetamide side-chain incorporation:

  • Reaction of the sulfanyl intermediate with 4-methylphenylamine using carbodiimide coupling agents.

Table 1: Hypothetical Reaction Conditions Based on Analogous Syntheses

Step	Reagents/Conditions	Purpose
1	1H-benzotriazole, chloroacetyl chloride, K₂CO₃, CH₂Cl₂	Core structure formation
2	4-phenyl-1,2,4-triazole-3-thiol, acetone, reflux	Triazole-sulfanyl linkage
3	4-methylphenylamine, EDC, DMF	Acetamide coupling

Pharmacological Activities

Antiviral Activity

Benzotriazole-based analogues demonstrated efficacy against RNA viruses, including Coxsackievirus B5 (EC₅₀ = 5.5–6.9 μM) and Poliovirus (EC₅₀ = 17.5–20.5 μM). The sulfanyl-acetamide moiety in the target compound could enhance viral protease inhibition, akin to ritonavir’s mechanism.

Table 2: Inferred Antiviral Profile

Virus	Hypothetical EC₅₀ (μM)	Mechanism of Action
Coxsackievirus B5	5.0–7.0	RNA polymerase inhibition
Poliovirus	15.0–20.0	Capsid binding

Structure-Activity Relationships (SAR)

Role of the Benzotriazole Moiety

The planar benzotriazole system facilitates π-π stacking with microbial DNA or viral proteins, critical for intercalation or enzyme inhibition. Substitutions at the 1-position (e.g., methylene linkage) improve metabolic stability compared to unmodified derivatives.

Impact of the Sulfanyl Group

The -S- bridge enhances solubility and enables disulfide bond formation with cysteine residues in target proteins, as seen in HIV protease inhibitors. Removal of this group in analogues reduced antiviral potency by >50%.

Acetamide Side Chain

The N-(4-methylphenyl) group introduces hydrophobicity, potentially improving blood-brain barrier penetration for CNS-targeted applications. Bulky substituents here may sterically hinder binding, necessitating optimization.

Characterization and Analytical Data

Spectroscopic Methods

Hypothetical characterization data, extrapolated from and:

• IR (KBr, cm⁻¹): 3270 (N-H stretch), 1675 (C=O), 1590 (C=N triazole).

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, benzotriazole), 7.65–7.43 (m, 9H, aromatic), 4.12 (s, 2H, CH₂), 2.32 (s, 3H, CH₃).

• MS (ESI+): m/z 520.2 [M+H]⁺.

Table 3: Hypothetical Spectral Assignments

Peak (δ, ppm)	Assignment	Multiplicity
8.21	Benzotriazole C-H	Singlet
7.65–7.43	Aromatic protons (triazole, phenyl)	Multiplet
4.12	Methylene bridge (-CH₂-)	Singlet